Cas no 1174669-34-1 (N-[(Oxan-4-yl)methyl]cyclopentanamine)

• Product Name: N-[(Oxan-4-yl)methyl]cyclopentanamine
• CAS No: 1174669-34-1
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5048857
• Update Time: 2025-06-10

N-[(Oxan-4-yl)methyl]cyclopentanamine Chemical and Physical Properties

Names and Identifiers

• N-[(oxan-4-yl)methyl]cyclopentanamine
• N-(oxan-4-ylmethyl)cyclopentanamine
• N-[(Oxan-4-yl)methyl]cyclopentanamine

• Inchi： 1S/C11H21NO/c1-2-4-11(3-1)12-9-10-5-7-13-8-6-10/h10-12H,1-9H2
• InChI Key： UOKLKSGUEOEPNY-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)CNC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 137
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3

Additional information on N-[(Oxan-4-yl)methyl]cyclopentanamine

Research Brief on N-[(Oxan-4-yl)methyl]cyclopentanamine (CAS: 1174669-34-1): Recent Advances and Applications

N-[(Oxan-4-yl)methyl]cyclopentanamine (CAS: 1174669-34-1) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

The compound's structure, featuring a cyclopentylamine moiety linked to a tetrahydropyran (oxane) ring, provides a versatile scaffold for medicinal chemistry optimization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of sigma-1 receptor ligands, which are being investigated for their neuroprotective and analgesic properties. The study reported that derivatives of N-[(Oxan-4-yl)methyl]cyclopentanamine exhibited high binding affinity to sigma-1 receptors, with potential applications in treating neuropathic pain and neurodegenerative disorders.

Another recent investigation, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's role in the development of novel serotonin receptor modulators. Researchers found that structural modifications of N-[(Oxan-4-yl)methyl]cyclopentanamine could yield selective 5-HT_2A receptor antagonists, which may have implications for treating psychiatric disorders such as schizophrenia and depression. The study emphasized the compound's favorable pharmacokinetic properties, including good blood-brain barrier permeability and metabolic stability.

From a synthetic chemistry perspective, advances in the preparation of N-[(Oxan-4-yl)methyl]cyclopentanamine have been reported in several recent publications. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield and purity, addressing previous challenges in large-scale production. The new method employs a reductive amination strategy using cyclopentanone and 4-(aminomethyl)tetrahydropyran as key starting materials, with sodium triacetoxyborohydride as the reducing agent.

In the realm of drug discovery, computational studies have provided insights into the molecular interactions of N-[(Oxan-4-yl)methyl]cyclopentanamine derivatives with various biological targets. Molecular docking simulations published in Journal of Chemical Information and Modeling (2023) revealed that the oxane ring contributes significantly to binding affinity through hydrophobic interactions, while the cyclopentylamine moiety participates in hydrogen bonding with target proteins. These findings are guiding the rational design of more potent and selective analogs.

Looking forward, the versatility of N-[(Oxan-4-yl)methyl]cyclopentanamine as a building block in medicinal chemistry appears promising. Current research directions include its incorporation into more complex pharmacophores targeting G-protein coupled receptors (GPCRs) and ion channels, as well as exploration of its potential in prodrug design. However, further in vivo studies are needed to fully evaluate the therapeutic potential and safety profile of compounds derived from this scaffold. The continued investigation of 1174669-34-1 and its derivatives represents an active area of research at the intersection of synthetic chemistry and drug discovery.